Cas no 37943-43-4 (N-methyl pyridinium methyl sulfate)

N-methyl pyridinium methyl sulfate Properties

Names and Identifiers

• N-methyl pyridinium methyl sulfate
• 1-methylpyridin-1-ium,methyl sulfate
• 37943-43-4
• SCHEMBL398916
• N-methylpyridinium methylsulfate
• 1-Methylpyridin-1-ium methyl sulfate
• DTXSID90601464
• 1-methylpyridin-1-ium;methyl sulfate
• +Expand

• InChIKey： QZJOMPYEGLQVQM-UHFFFAOYSA-M
• Inchi： InChI=1S/C6H8N.CH4O4S/c1-7-5-3-2-4-6-7;1-5-6(2,3)4/h2-6H,1H3;1H3,(H,2,3,4)/q+1;/p-1
• SMILES： S([O-])(OC)(=O)=O.C[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 205.04093
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 205.04087901g/mol
• Heavy Atom Count: 13
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 70.31